Cas no 1528591-96-9 (1-Azetidineethanamine, 3-methyl-)

• Product Name: 1-Azetidineethanamine, 3-methyl-
• CAS No: 1528591-96-9
• MF: C₆H₁₄N₂
• MW: 114.188761234283
• CID: 5210002
• PubChem ID: 79678806
• Update Time: 2026-03-06

1-Azetidineethanamine, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Azetidineethanamine, 3-methyl-

• Inchi： 1S/C6H14N2/c1-6-4-8(5-6)3-2-7/h6H,2-5,7H2,1H3
• InChI Key： FFRNDPRPOUPVFJ-UHFFFAOYSA-N
• SMILES： N1(CCN)CC(C)C1

Computed Properties

• Exact Mass: 114.115698455g/mol
• Monoisotopic Mass: 114.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 66.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 1-Azetidineethanamine, 3-methyl-

Comprehensive Overview of 1-Azetidineethanamine, 3-methyl- (CAS No. 1528591-96-9)

1-Azetidineethanamine, 3-methyl- (CAS No. 1528591-96-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and chemical research. This heterocyclic amine, featuring a four-membered azetidine ring, is increasingly being explored for its role in drug discovery and material science. Researchers and industry professionals are particularly interested in its synthesis pathways, reactivity, and potential as a building block for more complex molecules.

The molecular structure of 3-methyl-1-azetidineethanamine consists of an azetidine ring substituted with a methyl group at the 3-position and an ethanamine side chain. This configuration imparts distinct chemical properties, making it a valuable intermediate in organic synthesis. The compound's stability and reactivity have been subjects of study, especially in contexts where ring strain and nitrogen-based reactivity play crucial roles. Recent publications highlight its utility in creating novel bioactive compounds, aligning with the growing demand for innovative therapeutic agents.

One of the most discussed applications of 1-Azetidineethanamine, 3-methyl- is its potential in pharmaceutical development. The azetidine scaffold is known for its ability to enhance the pharmacokinetic properties of drug candidates, such as improving metabolic stability and bioavailability. This has led to increased searches for "azetidine derivatives in drug design" and "CAS 1528591-96-9 applications" among researchers. The compound's versatility also extends to agrochemicals and specialty chemicals, where its structural motifs are leveraged to develop new formulations with enhanced efficacy.

From a synthetic chemistry perspective, 1528591-96-9 is often utilized in cross-coupling reactions and catalyzed transformations. Its amine functionality allows for further derivatization, making it a key player in combinatorial chemistry libraries. Industry trends indicate a rising interest in "small ring nitrogen heterocycles," with this compound frequently appearing in patent literature. The demand for high-purity 3-methyl-1-azetidineethanamine has also grown, driven by its use in high-throughput screening and medicinal chemistry projects.

Market dynamics for 1-Azetidineethanamine, 3-methyl- reflect broader trends in fine chemicals and custom synthesis. Suppliers and manufacturers are increasingly listing this compound in catalogs, catering to pharmaceutical and biotechnology sectors. SEO-optimized queries like "buy 1528591-96-9" and "3-methyl-azetidineethanamine supplier" highlight its commercial relevance. Additionally, regulatory compliance and scalability of production are frequently discussed topics, ensuring that the compound meets industry standards for research and development.

Environmental and safety considerations for CAS 1528591-96-9 are also critical. While not classified as hazardous under current guidelines, proper handling protocols are emphasized in technical datasheets. Researchers often search for "azetidine safety data" or "storage conditions for 3-methyl-1-azetidineethanamine," underscoring the need for accessible information. The compound's stability under various conditions is well-documented, supporting its use in diverse experimental settings.

In summary, 1-Azetidineethanamine, 3-methyl- (CAS No. 1528591-96-9) represents a compelling case study in the intersection of structural chemistry and applied science. Its role in advancing drug discovery, coupled with its synthetic flexibility, positions it as a compound of enduring interest. As the scientific community continues to explore nitrogen-containing heterocycles, this molecule is poised to remain at the forefront of innovation, answering key questions in both academic and industrial research.